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Compound of Interest

Compound Name: AP1867

Cat. No.: B1665581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of AP1867, a synthetic

ligand directed at the FKBP12(F36V) mutant, and protocols for the preparation of stock

solutions. AP1867 is a crucial component of the dTAG (degradation tag) system, a powerful

chemical biology tool for inducing rapid and specific degradation of target proteins.[1][2]

Quantitative Data Summary
The following tables summarize the solubility and recommended stock solution parameters for

AP1867.

Table 1: Solubility of AP1867

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 69.38 - 100 100 - 144.14

Ultrasonic treatment

may be required. Use

newly opened,

hygroscopic DMSO

for best results.[3]

Ethanol 69.38 100 -
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Note: The molecular weight of AP1867 is 693.79 g/mol . Batch-specific molecular weights may

vary due to hydration.

Table 2: Stock Solution Preparation Examples

Desired Concentration Mass of AP1867 (for 1 mL) Volume of DMSO

1 mM 0.69 mg 1 mL

5 mM 3.47 mg 1 mL

10 mM 6.94 mg 1 mL

50 mM 34.69 mg 1 mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM AP1867 Stock Solution in DMSO

Materials:

AP1867 solid

Anhydrous/low-water content DMSO

Sterile microcentrifuge tubes or vials

Vortexer

Sonicator (optional)

Procedure:

Weigh out 6.94 mg of AP1867 and place it into a sterile vial.

Add 1 mL of high-quality DMSO to the vial.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.
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If precipitation is observed, sonicate the solution in a water bath for 5-10 minutes.[4][5]

Gentle warming can also be applied.

Once the solid is completely dissolved, aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[4][5]

Protocol 2: Preparation of an In Vivo Working Solution

For animal studies, AP1867 is often formulated in a vehicle containing a mixture of solvents to

ensure solubility and biocompatibility. It is recommended to prepare these solutions fresh on

the day of use.[4][5]

Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline

Procedure:

Begin with a concentrated stock solution of AP1867 in DMSO (e.g., 20.8 mg/mL).[5]

To prepare 1 mL of the final working solution, combine the components in the following order,

ensuring the solution is mixed thoroughly after each addition:

Add 100 µL of the AP1867 DMSO stock to 400 µL of PEG300. Mix well.

Add 50 µL of Tween-80 to the mixture. Mix well.

Add 450 µL of saline to bring the final volume to 1 mL. Mix until a clear solution is

obtained.[4][5]

The final concentration in this example would be 2.08 mg/mL.[5] Adjust the starting stock

concentration as needed to achieve the desired final concentration.

Visualizations
Below are diagrams illustrating the signaling pathway and experimental workflow related to

AP1867 and the dTAG system.
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Caption: dTAG system mechanism of action.

1. Genetic Modification
Tag Protein of Interest (POI)

with FKBP12(F36V) via CRISPR/Cas9
or transgene expression.

2. Cell Culture/Model System
Establish cells or organisms

expressing the POI-FKBP12(F36V)
fusion protein.

3. Treatment
Introduce AP1867-based

dTAG degrader.

4. Protein Degradation
Rapid and specific degradation

of the POI-FKBP12(F36V) fusion.

5. Downstream Analysis
Observe phenotypic changes,
perform proteomic analysis,

Western blot, etc.
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Caption: A typical experimental workflow using the dTAG system.
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Caption: Logical relationships of dTAG system components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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